Cas no 2094702-95-9 (N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide)

• Product Name: N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide
• CAS No: 2094702-95-9
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5453287
• PubChem ID: 122157018
• Update Time: 2025-08-03

N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-2-methoxy-N-2-propyn-1-ylbenzamide
• EN300-6641169
• Z1982518247
• N-(cyanomethyl)-2-methoxy-N-prop-2-ynylbenzamide
• N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide
• AKOS033716800
• 2094702-95-9

• Inchi： 1S/C13H12N2O2/c1-3-9-15(10-8-14)13(16)11-6-4-5-7-12(11)17-2/h1,4-7H,9-10H2,2H3
• InChI Key： GBPMISXFDXLBPS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(N(CC#N)CC#C)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.1±40.0 °C(Predicted)
• pka: -1.89±0.70(Predicted)

Additional information on N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide

Professional Introduction to N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide (CAS No. 2094702-95-9)

N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide, a compound with the chemical identifier CAS No. 2094702-95-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple pharmacophoric groups, including a cyanomethyl group, a methoxy substituent, and a propargyl moiety, makes it a versatile scaffold for designing novel therapeutic agents.

The structural composition of N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide is meticulously crafted to optimize its interaction with biological targets. The benzamide core is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The introduction of the cyanomethyl group enhances the compound's electronic properties, potentially influencing its binding affinity and selectivity. Additionally, the propargyl group introduces a reactive site that can be further functionalized, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate enzyme activity and signaling pathways associated with neurological disorders. N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide has shown promise in preclinical studies as a potential inhibitor of enzymes involved in neuroinflammation and neurodegeneration. Its unique structural features allow it to interact with specific residues in the active sites of these enzymes, thereby inhibiting their function and mitigating disease progression.

The methoxy group in the molecule also contributes to its pharmacological profile by influencing solubility and metabolic stability. This characteristic is particularly important for drug candidates that require oral administration, as it ensures better bioavailability and prolonged circulation time in the bloodstream. Furthermore, the propargyl moiety can be utilized for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of biaryl compounds with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide with target proteins with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By inhibiting these enzymes, the compound demonstrates potential therapeutic benefits in conditions like arthritis and inflammatory bowel disease.

The synthesis of N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been crucial in achieving the desired molecular architecture. These methods not only enhance efficiency but also minimize unwanted side products, ensuring that the final product meets stringent pharmaceutical standards.

Ongoing research is focused on exploring the pharmacological effects of N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide in various disease models. Animal studies have shown promising results in reducing inflammation and oxidative stress, two key pathological mechanisms underlying many chronic diseases. Additionally, preliminary human trials are underway to evaluate its safety and efficacy in patients with neurological disorders. These trials aim to provide further evidence supporting its potential as a therapeutic agent.

The versatility of N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide extends beyond its applications in drug development. It serves as an excellent scaffold for designing libraries of compounds for high-throughput screening (HTS), allowing researchers to identify novel lead structures with improved pharmacological properties. The combination of its structural features and synthetic accessibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, N-(cyanomethyl)-2-methoxy-N-(prop-2-yn-1-yl)benzamide represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups, positions it as a promising candidate for treating various diseases, particularly those involving inflammation and neurodegeneration. With ongoing research efforts focused on optimizing its pharmacological profile and exploring new synthetic methodologies, this compound is poised to play a crucial role in future drug development initiatives.